Cas no 2034307-65-6 (N-[[1-(thian-4-yl)piperidin-4-yl]methyl]furan-2-carboxamide)

• Product Name: N-[[1-(thian-4-yl)piperidin-4-yl]methyl]furan-2-carboxamide
• CAS No: 2034307-65-6
• MF: C₁₆H₂₄N₂O₂S
• MW: 308.438962936401
• CID: 5550604
• Update Time: 2025-06-09

N-[[1-(thian-4-yl)piperidin-4-yl]methyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(thian-4-yl)piperidin-4-yl]methyl]furan-2-carboxamide

• Inchi： 1S/C16H24N2O2S/c19-16(15-2-1-9-20-15)17-12-13-3-7-18(8-4-13)14-5-10-21-11-6-14/h1-2,9,13-14H,3-8,10-12H2,(H,17,19)
• InChI Key： MVLQEVMLXGJQJT-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCC1CCN(C2CCSCC2)CC1)=O

Additional information on N-[[1-(thian-4-yl)piperidin-4-yl]methyl]furan-2-carboxamide

Introduction to N-[[1-(thian-4-yl)piperidin-4-yl)methyl]furan-2-carboxamide (CAS No. 2034307-65-6)

N-[[1-(thian-4-yl)piperidin-4-yl)methyl]furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2034307-65-6, represents a novel molecular entity with a unique structural framework that combines a piperidine ring with a furan moiety, linked through an amide bond. The presence of these functional groups suggests potential biological activity, making it a subject of interest for further exploration in drug discovery and development.

The chemical structure of N-[[1-(thian-4-yl)piperidin-4-yl)methyl]furan-2-carboxamide can be broken down into its constituent parts for a deeper understanding. The piperidine ring is a six-membered heterocyclic compound containing one nitrogen atom, which is known for its ability to form stable complexes with various biological targets. The furan moiety, on the other hand, is a five-membered aromatic ring consisting of four carbon atoms and one oxygen atom, which often serves as a key pharmacophore in medicinal chemistry. The amide bond connecting these two moieties not only provides structural stability but also influences the compound's solubility and metabolic pathways.

In recent years, there has been growing interest in the development of new therapeutic agents that leverage the unique properties of piperidine and furan derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, oncology, and infectious diseases. The combination of these structural features in N-[[1-(thian-4-yl)piperidin-4-yl)methyl]furan-2-carboxamide positions it as a potential candidate for further investigation.

One of the most compelling aspects of this compound is its potential to interact with biological targets in novel ways. The nitrogen atom in the piperidine ring can form hydrogen bonds with polar residues in proteins, while the furan ring can engage in π-stacking interactions. These interactions are crucial for the binding affinity and specificity of drug molecules. Additionally, the amide group can participate in hydrogen bonding networks, further enhancing the compound's ability to interact with biological systems.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like N-[[1-(thian-4-yl)piperidin-4-yl)methyl]furan-2-carboxamide exemplify this principle by incorporating multiple pharmacophoric elements into a single molecular framework. This approach has led to the discovery of several high-value drug candidates that exhibit potent and selective activity against their target enzymes or receptors.

The synthesis of N-[[1-(thian-4-yl)piperidin-4-yl)methyl]furan-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the thianaphthylene group at the 4-position of the piperidine ring adds an additional layer of complexity to the synthesis, necessitating precise control over reaction conditions. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently, paving the way for rapid discovery and development.

Evaluation of the pharmacological properties of N-[[1-(thianaphthylene)piperidinyl)methyl]furancarboxamide has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit specific enzymes associated with various diseases. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and survival pathways. Furthermore, its interaction with membrane-bound receptors has been explored, indicating potential applications in treating neurological disorders.

The pharmacokinetic profile of N-[[(1-thienaphthenyl)piperidin]-4-methyl]furancarboxamide is another critical aspect that has been investigated. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Preliminary studies have shown that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, suggesting its potential for further development into a therapeutic agent.

The role of computational chemistry in the study of N-[[(1-thienaphthenyl)piperidin]-4-methyl]furancarboxamide cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at an atomic level. These simulations provide valuable insights into binding affinities, enzyme kinetics, and drug-receptor interactions, enabling researchers to design more effective derivatives.

In conclusion, N-[[(1-thienaphthenyl)piperidin]-4-methyl]furancarboxamide (CAS No. 2034307656) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.